Cas no 2171816-25-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid
• CAS No: 2171816-25-2
• MF: C₂₄H₂₄F₂N₂O₆
• MW: 474.453973770142
• CID: 6567956
• PubChem ID: 165733303
• Update Time: 2025-06-25

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]morpholin-2-yl}acetic acid
• 2171816-25-2
• EN300-1508595

• Inchi： 1S/C24H24F2N2O6/c25-24(26,22(31)28-9-10-33-15(12-28)11-21(29)30)14-27-23(32)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,27,32)(H,29,30)
• InChI Key： OXHOFICPQKIKPM-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CCOC(CC(=O)O)C1)=O)F

Computed Properties

• Exact Mass: 474.16024281g/mol
• Monoisotopic Mass: 474.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid

Comprehensive Analysis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid (CAS No. 2171816-25-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid (CAS No. 2171816-25-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluoropropanoyl moiety, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly exploring its applications in targeted drug delivery and enzyme inhibition, aligning with the growing demand for precision medicine.

The compound’s unique morpholine-acetic acid backbone contributes to its versatility in organic synthesis. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. With the rise of AI-driven drug design, computational models frequently reference CAS 2171816-25-2 as a scaffold for optimizing pharmacokinetic properties. This aligns with frequent search queries like “Fmoc-protected amino acid derivatives” and “difluorinated compounds in medicinal chemistry,” reflecting its relevance in contemporary scientific discourse.

From a synthetic perspective, the 2,2-difluoropropanoyl segment enhances metabolic stability, addressing a key challenge in prodrug development. The compound’s compatibility with solid-phase peptide synthesis (SPPS) techniques makes it invaluable for creating peptide-based therapeutics, a field gaining traction due to breakthroughs in mRNA vaccines and bioconjugation. Notably, its CAS 2171816-25-2 identifier is often cited in patents related to GPCR-targeted drugs, underscoring its industrial importance.

Environmental and safety profiles of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholin-2-yl}acetic acid are also under scrutiny, as sustainable chemistry gains prominence. Innovations in green solvent systems for its synthesis resonate with searches like “eco-friendly peptide coupling reagents.” Furthermore, its potential in biomarker detection systems aligns with the surge in diagnostic tool development post-pandemic.

In summary, CAS 2171816-25-2 represents a nexus of cutting-edge applications—from drug discovery to material science. Its multifaceted utility ensures continued relevance in both academic and industrial settings, making it a staple in modern chemical research.